Cas no 1260741-40-9 (3-Bromo-2-fluoro-5-methylbenzonitrile)

• Product Name: 3-Bromo-2-fluoro-5-methylbenzonitrile
• CAS No: 1260741-40-9
• MF: C₈H₅BrFN
• MW: 214.03440451622
• MDL: MFCD12756720
• CID: 4565497
• PubChem ID: 117304878
• Update Time: 2024-11-02

3-Bromo-2-fluoro-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-fluoro-5-methylbenzonitrile
• 3-Bromo-2-fluoro-5-methyl-benzonitrile
• Z2692095183
• EN300-314687
• Z1269125057
• DS-014108
• SCHEMBL17185578
• AKOS026671776
• 1260741-40-9
• MFCD12756720
• CS-0193471
• 3-Bromo-2-fluoro-5-methylbenzonitrile

• MDL： MFCD12756720
• Inchi： 1S/C8H5BrFN/c1-5-2-6(4-11)8(10)7(9)3-5/h2-3H,1H3
• InChI Key： KPGJEXZQSFSJNZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C#N)C=C(C)C=1)F

Computed Properties

• Exact Mass: 212.95894g/mol
• Monoisotopic Mass: 212.95894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles